Cas no 344-65-0 (2-Bromo-5-chlorobenzotrifluoride)

• Product Name: 2-Bromo-5-chlorobenzotrifluoride
• CAS No: 344-65-0
• MF: C₇H₃BrClF₃
• MW: 259.450930833817
• MDL: MFCD00010308
• CID: 36946
• PubChem ID: 136172
• Update Time: 2025-06-08

2-Bromo-5-chlorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-chloro-2-(trifluoromethyl)benzene
• 2-Bromo-5-chlorobenzotrifluoride
• 1-Brom-4-chlor-2-trifluormethyl-benzol
• 1-bromo-4-chloro-2-trifluoromethyl-benzene
• 2-Bromo-5-chloro-α,α,α-trifluorotoluene
• 2-BROMO-5-CHOROBENZOTRIFLUORIDE
• Toluene,2-bromo-5-chloro-a,a,a-trifluoro- (8CI)
• Benzene, 1-bromo-4-chloro-2-(trifluoromethyl)-
• 2-Bromo-5-chloro-alpha,alpha,alpha-trifluorotoluene
• 4-CHLORO-2-(TRIFLUOROMETHYL)BROMOBENZENE
• PubChem2713
• Bromo-5-chlorobenzotrifluoride
• SBB102207
• AS03136
• AM6
• DTXSID10187972
• A-trifluorotoluene
• SCHEMBL1410268
• SY023671
• AM61472
• FT-0611476
• NS00124171
• J-508346
• MFCD00010308
• EN300-2007174
• Benzene, 2-bromo-5-chloro-1-(trifluoromethyl)-
• A,
• AKOS005254779
• 2-Bromo-5-chlorobenzotrifluoride, 97%
• 1-Bromo-4-chloro-2-(trifluoromethyl)benzene;2-Bromo-5-chlorobenzotrifluoride
• 344-65-0
• F20947
• A6068
• DS-12675
• 2-Bromo-5-chloro-
• CS-W017778
• B3366
• 1-Bromo-4-chloro-2-(trifluoromethyl)benzene, 2-Bromo-5-chloro-alpha,alpha,alpha-trifluorotoluene
• DB-048627

• MDL： MFCD00010308
• Inchi： 1S/C7H3BrClF3/c8-6-2-1-4(9)3-5(6)7(10,11)12/h1-3H
• InChI Key： OSTIALFVJOFNPP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(F)(F)F)Cl
• BRN： 2448030

Computed Properties

• Exact Mass: 257.90600
• Monoisotopic Mass: 257.906
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.759 g/mL at 25 °C(lit.)
• Melting Point: 19°C(lit.)
• Boiling Point: 198°C(lit.)
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Refractive Index: n20/D 1.5080(lit.)
• PSA: 0.00000
• LogP: 4.12130
• Solubility: Not available

2-Bromo-5-chlorobenzotrifluoride Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S36/37/39; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 2-Bromo-5-chlorobenzotrifluoride

Recent Advances in the Application of 2-Bromo-5-chlorobenzotrifluoride (CAS: 344-65-0) in Chemical and Pharmaceutical Research

2-Bromo-5-chlorobenzotrifluoride (CAS: 344-65-0) is a halogenated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical synthesis and pharmaceutical development. This compound, characterized by its trifluoromethyl and halogen substituents, serves as a key intermediate in the synthesis of various bioactive molecules, including agrochemicals, pharmaceuticals, and specialty chemicals. Recent studies have explored its utility in cross-coupling reactions, nucleophilic substitutions, and as a building block for complex molecular architectures.

One of the most notable advancements in the use of 2-Bromo-5-chlorobenzotrifluoride is its role in the development of novel antiviral and anticancer agents. Researchers have leveraged its unique electronic properties to design inhibitors targeting specific enzymes or pathways involved in disease progression. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its incorporation into a series of small-molecule inhibitors that exhibit potent activity against SARS-CoV-2 proteases. The trifluoromethyl group in particular was found to enhance binding affinity and metabolic stability, highlighting the compound's pharmaceutical relevance.

In addition to its pharmaceutical applications, 2-Bromo-5-chlorobenzotrifluoride has been employed in materials science, particularly in the synthesis of liquid crystals and organic electronic materials. Its ability to modulate electronic properties through halogen and fluorine interactions makes it a valuable component in the design of advanced materials with tailored functionalities. Recent work published in *Advanced Materials* showcased its use in the development of high-performance organic semiconductors, where its structural features contributed to improved charge transport properties.

The synthetic methodologies involving 2-Bromo-5-chlorobenzotrifluoride have also seen significant refinement. Recent publications in *Organic Letters* and *Chemical Communications* describe optimized protocols for its functionalization, including palladium-catalyzed cross-coupling reactions and photochemical transformations. These advancements have expanded the scope of its applications, enabling more efficient and sustainable synthetic routes to complex molecules. Notably, the use of flow chemistry techniques has been reported to enhance the scalability and safety of processes involving this compound.

Despite its utility, challenges remain in the handling and environmental impact of 2-Bromo-5-chlorobenzotrifluoride. Its halogenated nature raises concerns regarding toxicity and persistence, prompting ongoing research into greener alternatives or mitigation strategies. Recent studies have explored catalytic methods to minimize waste generation and improve atom economy in reactions involving this compound. Regulatory agencies are also increasingly scrutinizing its use, necessitating thorough safety assessments and compliance with evolving environmental guidelines.

Looking ahead, the continued exploration of 2-Bromo-5-chlorobenzotrifluoride is expected to yield further innovations in drug discovery and materials science. Its unique combination of reactivity and stability positions it as a valuable tool for chemists and pharmacologists alike. Future research directions may include the development of novel derivatives with enhanced properties or the integration of this compound into emerging technologies such as bioorthogonal chemistry and targeted drug delivery systems.